Cas no 103974-29-4 (N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine)

N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine structure
103974-29-4 structure
Product Name:N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine
CAS No:103974-29-4
MF:C7H12N2O4S
MW:220.246180534363
MDL:MFCD27977624
CID:165392
PubChem ID:329769966
Update Time:2025-04-19

N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,N-acetyl-S-[(methylamino)carbonyl]-
    • AMCC
    • N-Amcc
    • Snmcn-acetylcysteine
    • S-(N-Methylcarbamoyl)-N-acetylcysteine
    • N-acetyl[(MethylaMino)carbonyl]cysteine
    • N-ACETYL-S-(N-METHYLCARBAMOYL)-L-CYSTEINE
    • N-Acetyl-L-cysteine methylcarbamate (ester)
    • L-Cysteine, N-acetyl-, methylcarbamate (ester)
    • N-Acetyl-S-(N-methylcarbamoyl)cysteine
    • DTXSID00146174
    • J-001079
    • N-acetyl-S-(N-methyl-carbamoyl-)-l-cysteine
    • (2R)-2-acetamido-3-(methylcarbamoylsulfanyl)propanoic acid
    • (R)-2-Acetamido-3-((methylcarbamoyl)thio)propanoic acid
    • 8PS5N5UN47
    • AMY42422
    • UNII-8PS5N5UN47
    • SCHEMBL82150
    • Q27105639
    • CHEBI:2355
    • 103974-29-4
    • (R)-2-Acetamido-3-((methylcarbamoyl)thio)propanoicacid
    • (2R)-2-ACETAMIDO-3-[(METHYLCARBAMOYL)SULFANYL]PROPANOIC ACID
    • (2R)-2-[(1-hydroxyethylidene)amino]-3-[(methyl-C-hydroxycarbonimidoyl)sulfanyl]propanoic acid
    • N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine
    • MDL: MFCD27977624
    • Inchi: 1S/C7H12N2O4S/c1-4(10)9-5(6(11)12)3-14-7(13)8-2/h5H,3H2,1-2H3,(H,8,13)(H,9,10)(H,11,12)/t5-/m0/s1
    • InChI Key: MXRPNYMMDLFYDL-YFKPBYRVSA-N
    • SMILES: S(C(NC)=O)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 220.05200
  • Monoisotopic Mass: 220.051778
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.335
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.533
  • PSA: 120.80000
  • LogP: 0.43010

N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • FLUKA BRAND F CODES:10-23
  • Safety Term:WGK Germany 3F 10-23
  • Storage Condition:Hygroscopic, -20°C Freezer, Under Inert Atmosphere

N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine Pricemore >>

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